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Compound of Interest

Compound Name: 3,5-Dibromostyrene

Cat. No.: B121113 Get Quote

Technical Guide: 3,5-Dibromostyrene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dibromostyrene, a

halogenated aromatic compound with applications in synthetic chemistry. This document

consolidates key data, including its chemical properties and a detailed experimental protocol

for its synthesis.

Core Data Presentation
A summary of the fundamental quantitative data for 3,5-Dibromostyrene is presented in the

table below for easy reference.

Property Value Source

CAS Number 120359-56-0 [1][2][3]

Molecular Weight 261.94 g/mol [1][2]

Molecular Formula C₈H₆Br₂ [1][2]

Appearance White Low Melting Solid [3]

Storage
2-8°C in an amber vial, under

inert atmosphere
[3]
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Synthesis of 3,5-Dibromostyrene
3,5-Dibromostyrene can be synthesized via a Wittig reaction, a widely used method for the

formation of a carbon-carbon double bond from a carbonyl compound and a phosphorus ylide.

In this case, 3,5-dibromobenzaldehyde serves as the carbonyl precursor.

Experimental Protocol: Wittig Reaction
This protocol outlines the synthesis of 3,5-Dibromostyrene from 3,5-dibromobenzaldehyde.

Materials and Reagents:

3,5-Dibromobenzaldehyde

Methyltriphenylphosphonium bromide

Potassium tert-butoxide (t-BuOK)

Anhydrous Tetrahydrofuran (THF)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:
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Ylide Generation: In a dry, nitrogen-flushed round-bottom flask, suspend

methyltriphenylphosphonium bromide in anhydrous THF. Cool the suspension to 0°C in an

ice bath.

Slowly add potassium tert-butoxide to the suspension with vigorous stirring. The formation of

the ylide is indicated by the appearance of a characteristic orange-red color. Allow the

mixture to stir at 0°C for 30 minutes.

Wittig Reaction: Dissolve 3,5-dibromobenzaldehyde in anhydrous THF and add it dropwise

to the ylide solution at 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the

aldehyde.

Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of

ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

(3 x 50 mL).

Combine the organic layers and wash with brine (saturated NaCl solution).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel,

eluting with a hexane/ethyl acetate gradient, to yield pure 3,5-Dibromostyrene.

Logical Relationships in Synthesis
The synthesis of 3,5-Dibromostyrene via the Wittig reaction involves a clear logical

progression from starting materials to the final product. This can be visualized as a

straightforward workflow.
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Caption: Synthesis workflow for 3,5-Dibromostyrene.

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information regarding the specific biological activity

of 3,5-Dibromostyrene, including its effects on cell signaling pathways or its potential as a

therapeutic agent. While brominated compounds are a broad class of molecules with diverse

biological effects, specific data for 3,5-Dibromostyrene in the context of drug development is

not well-documented in peer-reviewed literature. Researchers interested in the

pharmacological potential of this compound would need to conduct initial biological screenings,
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such as cytotoxicity assays against various cell lines and enzyme inhibition panels, to ascertain

its activity profile.

Experimental Workflow for Biological Screening
For researchers planning to investigate the biological activity of 3,5-Dibromostyrene, a

general experimental workflow is proposed below.
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Caption: General workflow for biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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